Cas no 2763899-08-5 (oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate)

• Product Name: oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate
• CAS No: 2763899-08-5
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 5560460
• PubChem ID: 165998302
• Update Time: 2025-06-11

oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate Chemical and Physical Properties

Names and Identifiers

• oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate
• EN300-37343140
• 2763899-08-5

• Inchi： 1S/C16H27NO5/c1-4-6-21-16(19)17-10-13(8-12(2)3)9-15(18)22-14-5-7-20-11-14/h4,12-14H,1,5-11H2,2-3H3,(H,17,19)/t13-,14?/m0/s1
• InChI Key： ZSJICDLTMQSXBG-LSLKUGRBSA-N
• SMILES： O(C(C[C@@H](CNC(=O)OCC=C)CC(C)C)=O)C1COCC1

Computed Properties

• Exact Mass: 313.18892296g/mol
• Monoisotopic Mass: 313.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.9Ų

Additional information on oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate

Comprehensive Overview of Oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate (CAS No. 2763899-08-5)

In the realm of organic chemistry and pharmaceutical research, Oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate (CAS No. 2763899-08-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, is often explored for its role in drug development, particularly in the synthesis of bioactive molecules. Researchers are increasingly focusing on its stereospecificity and functional group interactions, which make it a valuable intermediate in medicinal chemistry.

The oxolan-3-yl moiety in this compound is a critical feature, contributing to its solubility and reactivity profile. This cyclic ether structure is known to enhance the compound's stability under various conditions, making it suitable for controlled-release formulations. Meanwhile, the (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate segment introduces a chiral center, which is pivotal for achieving enantioselective reactions—a hot topic in modern green chemistry and sustainable synthesis.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like CAS No. 2763899-08-5. Machine learning models often utilize such molecules to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key concern for pharmaceutical developers. Users frequently search for terms like "chiral building blocks in drug design" or "oxolan derivatives in pharmaceuticals," reflecting the growing interest in this niche.

From a synthetic perspective, the prop-2-en-1-yloxy carbonyl group in this compound offers versatility. It can participate in click chemistry reactions, a technique widely adopted for bioconjugation and polymer science. This aligns with the rising demand for modular synthesis approaches, as evidenced by search queries like "allyl carbonate applications in organic synthesis."

In conclusion, Oxolan-3-yl (3S)-5-methyl-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)hexanoate represents a fascinating case study at the intersection of structural complexity and practical utility. Its relevance to drug delivery systems, catalysis, and material science ensures it remains a subject of ongoing research and innovation.